Cas no 102-42-1 (Methanesulfonic acid,1-[(3-methylphenyl)amino]-)
![Methanesulfonic acid,1-[(3-methylphenyl)amino]- structure](https://www.kuujia.com/scimg/cas/102-42-1x500.png)
102-42-1 structure
Product name:Methanesulfonic acid,1-[(3-methylphenyl)amino]-
Methanesulfonic acid,1-[(3-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid,1-[(3-methylphenyl)amino]-
- m-toluidinomethanesulfonic acid
- m-toluidinomethanesulphonic acid
- [(3-methylphenyl)amino]methanesulfonic acid
- Methanesulfonic acid, ((3-methylphenyl)amino)-
- Methanesulfonic acid, 1-((3-methylphenyl)amino)-
- NS00023146
- DTXSID9059250
- 102-42-1
- (3-methylanilino)methanesulfonic acid
- Methanesulfonic acid, [(3-methylphenyl)amino]-
- SCHEMBL1423828
- EINECS 203-030-4
-
- Inchi: InChI=1S/C8H11NO3S/c1-7-3-2-4-8(5-7)9-6-13(10,11)12/h2-5,9H,6H2,1H3,(H,10,11,12)
- InChI Key: GKLLAQQMVKEFPV-UHFFFAOYSA-N
- SMILES: CC1=CC=CC(NCS(O)(=O)=O)=C1
Computed Properties
- Exact Mass: 201.04603
- Monoisotopic Mass: 201.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Surface Charge: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- PSA: 66.4
Methanesulfonic acid,1-[(3-methylphenyl)amino]- Related Literature
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Francesco Vita,Michela Vorti,Guido Orlandini,Valeria Zanichelli,Chiara Massera,Franco Ugozzoli,Arturo Arduini,Andrea Secchi CrystEngComm 2016 18 5017
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2. Association of smoking with coronary artery disease in Nepalese populations: a case control studyTil Bahadur Basnet,Cheng Xu,Manthar Ali Mallah,Wiwik Indayati,Cheng Shi,Jin Xu,Aihua Gu Toxicol. Res. 2019 8 677
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3. An even–odd effect in inclusion properties and crystal structures of a new host series based on linearly condensed polythiophenesYasuhiro Mazaki,Naoto Hayashi,Keiji Kobayashi J. Chem. Soc. Chem. Commun. 1992 1381
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4. Gilding primary amines: formation of organotris(triphenyl-phosphineaurio)ammonium tetrafluoroborates [(AuPPh3)3NR]+BF4 –; crystal structures where R = But or C6H11Andreas Grohmann,Jürgen Riede,Hubert Schmidbaur –; crystal structures where R = But or C6H11. Andreas Grohmann Jürgen Riede Hubert Schmidbaur J. Chem. Soc. Dalton Trans. 1991 783
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José Venancio Chaves Júnior,Jonh Anderson Borges dos Santos,George Leandro Ramos Ferreira,Dayanne Lopes Porto,Artur de Santana Oliveira,Fernando Henrique Andrade Nogueira,Fábio Santos de Souza,Cícero Flávio Soares Arag?o Anal. Methods 2019 11 4644
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